Cas no 1806600-44-1 (1-Bromo-3-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806600-44-1
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4972452
• Update Time: 2025-05-20

1-Bromo-3-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O2/c1-2-8-3-4-9(6-10(17)7-13)11(5-8)18-12(14,15)16/h3-5H,2,6-7H2,1H3
• InChI Key： USHCTXFJJFCTAI-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC(F)(F)F)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(4-Ethyl-2-(Trifluoromethoxy)Phenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(4-Ethyl-2-(Trifluoromethoxy)Phenyl)Propan-2-One, also known by its CAS Registry Number 1806600-44-1, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a trifluoromethoxy group, and an ethyl substituent attached to a phenyl ring, all of which contribute to its distinctive chemical properties. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules and advanced materials.

The molecular structure of this compound is particularly interesting due to the presence of multiple functional groups. The trifluoromethoxy group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical reactions. Similarly, the bromine atom serves as a leaving group in substitution reactions, making this compound valuable in nucleophilic aromatic substitution processes. Recent research has demonstrated that these properties can be leveraged to synthesize complex heterocyclic compounds, which are of great interest in drug discovery and materials science.

In terms of synthesis, this compound is typically prepared through a multi-step process involving Friedel-Crafts acylation and subsequent bromination. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and better purity. For instance, a study published in the Journal of Organic Chemistry explored the use of palladium catalysts for the selective bromination of aromatic compounds, which could be applied to the synthesis of this compound.

The applications of 1-Bromo-3-(4-Ethyl-2-(Trifluoromethoxy)Phenyl)Propan-2-One are diverse and expanding rapidly with advancements in chemical research. One notable application is its use as an intermediate in the synthesis of pharmaceutical agents. The trifluoromethoxy group is known to enhance drug stability and bioavailability, making this compound a promising candidate for drug development. Additionally, its bromine atom allows for further functionalization, enabling the creation of complex molecular architectures that could target specific biological pathways.

In the field of materials science, this compound has shown potential as a precursor for advanced polymers and organic semiconductors. The electron-withdrawing groups present in its structure can influence the electronic properties of materials derived from it, making it suitable for applications in electronics and optoelectronics. Recent studies have explored its use in the synthesis of conjugated polymers with tailored electronic properties, which could find applications in flexible electronics and organic light-emitting diodes (OLEDs).

The stability and reactivity of this compound have also been subjects of recent investigations. Researchers have found that its reactivity can be fine-tuned by modifying substituents on the phenyl ring or altering reaction conditions. For example, increasing the steric bulk around the bromine atom has been shown to slow down substitution reactions, providing better control over reaction outcomes. These findings have important implications for both academic research and industrial applications.

In conclusion, 1-Bromo-3-(4-Ethyl-2-(Trifluoromethoxy)Phenyl)Propan-2-One is a versatile compound with significant potential in various fields due to its unique structure and chemical properties. Its role as an intermediate in organic synthesis continues to expand with advancements in catalytic methods and materials science. As research into this compound progresses, it is likely to find even more innovative applications that contribute to scientific and technological advancements.